2-phenyl-4,5,6,7-tetrahydro-1H-benzimidazole

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 2-phenyl-4,5,6,7-tetrahydro-1H-benzimidazole
• InChI: InChI=1S/C13H14N2/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h1-3,6-7H,4-5,8-9H2,(H,14,15)
• InChI Key: BACJJTXQMLXPKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)NC(=N2)C3=CC=CC=C3

Description

2-phenyl-4,5,6,7-tetrahydro-1H-benzimidazole is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.3 g benzamidine hydrochloride in 60 mL ammonium hydroxide was added 4.6 g 2-hydroxycyclohexanone. The reaction mixture was heated to 90° C. for 7 hours in a sealed tube. On cooling to room temperature the crystals formed were collected by filtration and after drying yielded 3.0g 2-phenyl-4,5,6,7,-tetrahydrobenzimidazole (Compound 136), m.p. 300°-301° C.